Cas no 21803-49-6 ((1S,2S,3S,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-2,3-diol)

(1S,2S,3S,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-2,3-diol structure
21803-49-6 structure
Product Name:(1S,2S,3S,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-2,3-diol
CAS No:21803-49-6
MF:C10H18O2
MW:170.248723506927
CID:2936857
PubChem ID:1268051
Update Time:2024-03-01

(1S,2S,3S,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-2,3-diol Chemical and Physical Properties

Names and Identifiers

    • (1S,2S,3S,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-2,3-diol
    • Inchi: 1S/C10H18O2/c1-9(2)6-4-7(9)10(3,12)8(11)5-6/h6-8,11-12H,4-5H2,1-3H3/t6-,7-,8-,10-/m0/s1
    • InChI Key: MOILFCKRQFQVFS-GHCJXIJMSA-N
    • SMILES: O[C@]1(C)[C@H](C[C@@H]2C[C@H]1C2(C)C)O

Computed Properties

  • Exact Mass: 170.130679813 g/mol
  • Monoisotopic Mass: 170.130679813 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 40.5
  • Molecular Weight: 170.25
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